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Compound of Interest

Compound Name: 5-Chlorosalicylamide

Cat. No.: B1209129

Introduction

5-Chlorosalicylamide is a chemical compound with applications in research and development,
particularly in the synthesis of novel pharmaceutical agents and other bioactive molecules. As
its use in laboratory settings becomes more prevalent, a thorough understanding of its safety
profile, toxicological properties, and appropriate handling procedures is paramount for the
protection of researchers, scientists, and drug development professionals. This in-depth
technical guide synthesizes the available data to provide a comprehensive overview of the
hazards associated with 5-Chlorosalicylamide and offers pragmatic guidance for its safe
management in a research environment. Due to the limited specific toxicological data for 5-
Chlorosalicylamide, this guide incorporates information from structurally related compounds,
such as 5-chlorosalicylic acid and other salicylamides, to provide a more complete risk
perspective.

Chemical and Physical Properties

A foundational understanding of the physicochemical characteristics of 5-Chlorosalicylamide
is essential for anticipating its behavior and potential for exposure.
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Property Value Source
Chemical Name 5-chloro-2-hydroxybenzamide PubChem[1]
Synonyms 5-Chlorosalicylamide PubChem[1]
CAS Number 7120-43-6 ChemicalBook[2]
Molecular Formula C7HeCINO:2 ChemicalBook[2]
Molecular Weight 171.58 g/mol PubChem[1]
Physical State Solid Sigma-Aldrich[3]
Melting Point 223-226°C Sigma-Aldrich[3]
Density 1.447 g/cm3 ChemicalBook[2]

Toxicological Profile: A Data-Driven Assessment

Direct and comprehensive toxicological data for 5-Chlorosalicylamide is notably scarce in
publicly available literature.[2][4] Therefore, a precautionary approach is warranted, and an
assessment of structurally similar compounds is necessary to infer potential hazards.

Acute Toxicity

Safety Data Sheets for 5-Chlorosalicylamide consistently lack specific LD50 values for oral,
dermal, and inhalation routes of exposure, with most stating "no data available".[2][5] However,
data from related compounds can provide valuable insights:

e 5-Chlorosalicylic acid: The oral LD50 in rats for this closely related compound is reported to
be 250 mg/kg, indicating significant toxicity if ingested.

o Salicylamide: The acute lethal dose of salicylamide in animals is estimated to be between
0.5 and 5 g/kg.[2] Overdosage is associated with central nervous system depression,
hypotension, and respiratory arrest.[2]

Given this information, it is prudent to treat 5-Chlorosalicylamide as a substance with the
potential for moderate to high acute oral toxicity.
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Irritation and Sensitization

There is consistent evidence from multiple sources that 5-Chlorosalicylamide is an irritant.[1]

[2]
» Skin Irritation: Classified as a skin irritant (Category 2).[1][2] Causes skin irritation.[2]

o Eye Irritation: Classified as a serious eye irritant (Category 2).[1][2] Causes serious eye
irritation.[2]

e Respiratory Irritation: May cause respiratory irritation.[1][2]

No data is currently available regarding the potential for skin sensitization.[5]

Chronic Toxicity, Carcinogenicity, Mutagenicity, and
Reproductive Toxicity

There is a significant data gap for the chronic effects of 5-Chlorosalicylamide. Safety Data
Sheets explicitly state that no data is available for carcinogenicity, mutagenicity, or reproductive
toxicity.[5]

However, a study on 5-chlorosalicylic acid, a potential metabolite, showed mutagenic activity in
Salmonella typhimurium.[6] This finding suggests a potential for genotoxicity and underscores
the need for stringent handling precautions to minimize long-term exposure.

Hazard Identification and Classification

Based on the available information, 5-Chlorosalicylamide is classified with the following
hazards:
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

. o H319: Causes serious eye
Serious Eye Irritation 2 o
irritation

Specific target organ toxicity — H335: May cause respiratory

single exposure (Respiratory 3 o
o irritation
tract irritation)
Acute toxicity, oral (inferred) - Harmful if swallowed

Signal Word: Warning[2]
Pictogram:[2][3]

e GHSO07 (Exclamation Mark)

Exposure Control and Personal Protection: A
Hierarchy of Controls

Given the irritant nature of 5-Chlorosalicylamide and the lack of comprehensive toxicity data,
a risk-based approach to exposure control is essential. The hierarchy of controls should be
applied to minimize potential exposure.
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Hierarchy of Controls for 5-Chlorosalicylamide

Elimination

(Not Feasible for Research)

Substitution
(Consider less hazardous alternatives)

Engineering Controls
(Fume hood, ventilation)

Administrative Controls
(SOPs, training, signage)

Personal Protective Equipment
(Gloves, goggles, lab coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing exposure to 5-Chlorosalicylamide.

Engineering Controls

+ Ventilation: Work with 5-Chlorosalicylamide should be conducted in a well-ventilated area.
[2] A laboratory fume hood is the recommended primary engineering control to minimize
inhalation of dust or aerosols.[7]

Administrative Controls

o Standard Operating Procedures (SOPs): Develop and implement detailed SOPs for the
handling, storage, and disposal of 5-Chlorosalicylamide.
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» Training: All personnel handling the compound must be trained on its hazards, safe handling
procedures, and emergency protocols.

» Signage: Clearly label areas where 5-Chlorosalicylamide is stored and used with
appropriate hazard warnings.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling 5-Chlorosalicylamide.
e Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[2]
o Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.qg., nitrile) that have been inspected for integrity
before use.[2]

o Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[2]

» Respiratory Protection: If dust or aerosols are generated and engineering controls are
insufficient, a NIOSH-approved respirator may be necessary.[8]

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is critical for preventing accidental
exposure and ensuring laboratory safety.

Handling

e Avoid contact with skin and eyes.[2]
» Avoid formation of dust and aerosols.[2]
e Wash hands thoroughly after handling.[2]

e Use non-sparking tools to prevent ignition sources.[2]

Storage
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» Store in a tightly closed container.[2]
o Keep in a dry, cool, and well-ventilated place.[2]

o Store away from incompatible materials and foodstuff containers.[2]

Emergency Procedures: A Step-by-Step Guide

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.[2]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If skin irritation occurs, get medical help.[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[2]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[2]

Spill Response

» Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE, including
respiratory protection, gloves, and eye protection. Avoid breathing dust.[2]

o Containment and Cleanup: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[2] Carefully sweep up the spilled material and place it in a suitable,
closed container for disposal.[8] Use spark-proof tools.[2]

Disposal Considerations

Dispose of 5-Chlorosalicylamide and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. The material may be disposed of
by a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[2]
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The Precautionary Principle: Addressing Data Gaps
with Control Banding

The absence of established Occupational Exposure Limits (OELSs) for 5-Chlorosalicylamide
necessitates a proactive and precautionary approach to risk management.[9] Control banding
is a valuable tool in such scenarios.[9][10] It is a qualitative risk assessment method that
groups workplace risks into control categories or "bands" based on hazard and exposure
information.[9]

Control Banding Workflow for 5-Chlorosalicylamide

Identify Hazard
(Skin/Eye/Resp Irritant,
Potential Acute Toxicity)

Select Control Band
(e.g., Band 2 or 3)

Assess Exposure Potential
(Quantity, Dustiness, Duration)

Implement Control Measures
(Ventilation, Containment, PPE)

Click to download full resolution via product page
Caption: A simplified workflow for applying control banding to 5-Chlorosalicylamide.

By evaluating the hazard statements (irritant) and considering the potential for dust generation
and the scale of work, a suitable control band can be selected. This, in turn, dictates the
necessary level of control, from general ventilation for small quantities to containment in a
glove box for larger amounts or procedures with a high potential for aerosolization.

Conclusion

While 5-Chlorosalicylamide holds promise as a building block in chemical synthesis, the
current lack of comprehensive toxicological data demands a high degree of caution. This guide
emphasizes a conservative approach to its handling, grounded in the principles of the hierarchy
of controls and supplemented by risk management strategies like control banding. By adhering
to the protocols outlined herein, researchers and drug development professionals can mitigate
the potential risks associated with this compound and maintain a safe and healthy laboratory
environment. Further toxicological studies are necessary to fully elucidate the safety profile of
5-Chlorosalicylamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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